Cas no 2171911-18-3 ({1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine)

• Product Name: {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine
• CAS No: 2171911-18-3
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 6178735
• PubChem ID: 165849538
• Update Time: 2025-07-02

{1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine
• EN300-1280870
• 2171911-18-3
• {1-[3-(piperidin-1-yl)propyl]azetidin-2-yl}methanamine

• Inchi： 1S/C12H25N3/c13-11-12-5-10-15(12)9-4-8-14-6-2-1-3-7-14/h12H,1-11,13H2
• InChI Key： GBSCZCZBAJIOLS-UHFFFAOYSA-N
• SMILES： N1(CCCN2CCCCC2)CCC1CN

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.5Ų

Additional information on {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine

Introduction to {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine (CAS No. 2171911-18-3)

{1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine, identified by its CAS number 2171911-18-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and medicinal research. The presence of both piperidine and azetidine moieties in its structure suggests unique chemical properties that may be leveraged for therapeutic purposes.

The compound's structure consists of a propyl chain linked to a piperidine ring, which is further connected to an azetidine ring via a methanamine group. This arrangement creates a versatile scaffold that can interact with biological targets in diverse ways. The piperidine moiety, known for its role in many pharmacologically active compounds, contributes to the molecule's solubility and bioavailability, while the azetidine ring introduces rigidity and specific binding interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine exemplifies this trend, as it combines elements that have been successfully used in previous drug candidates. The compound's dual functionality makes it a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the piperidine and azetidine rings provides a unique chemical environment that can be modified to enhance binding affinity and selectivity. This flexibility is crucial for developing drugs that target specific biological pathways without unintended side effects.

Recent studies have begun to explore the pharmacological properties of {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine. Preliminary research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and neurological disorders. The precise mechanisms by which it interacts with these targets are still under investigation, but early findings are promising.

The synthesis of {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with increasing efficiency and purity. These improvements are essential for conducting detailed biological evaluations and understanding its potential therapeutic applications.

In conclusion, {1-3-(piperidin-1-yl)propylazetidin-2-yl}methanamine (CAS No. 2171911-18-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further study. As research continues, we can expect to gain deeper insights into its therapeutic applications and how it can contribute to the development of new treatments for various diseases.